Cas no 1805659-77-1 (Methyl 2-cyano-4-difluoromethoxy-5-methylbenzoate)

• Product Name: Methyl 2-cyano-4-difluoromethoxy-5-methylbenzoate
• CAS No: 1805659-77-1
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 4953687
• Update Time: 2025-06-21

Methyl 2-cyano-4-difluoromethoxy-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-difluoromethoxy-5-methylbenzoate

• Inchi： 1S/C11H9F2NO3/c1-6-3-8(10(15)16-2)7(5-14)4-9(6)17-11(12)13/h3-4,11H,1-2H3
• InChI Key： CEUAVPPZSLTKQJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C(=O)OC)=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-4-difluoromethoxy-5-methylbenzoate

Methyl 2-cyano-4-difluoromethoxy-5-methylbenzoate (CAS No. 1805659-77-1): An Overview

Methyl 2-cyano-4-difluoromethoxy-5-methylbenzoate (CAS No. 1805659-77-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive functional groups, including a cyano group, a difluoromethoxy substituent, and a methyl group, which collectively contribute to its chemical reactivity and biological activity.

The molecular formula of Methyl 2-cyano-4-difluoromethoxy-5-methylbenzoate is C₁₂H₉FN₂O₃, and it has a molecular weight of approximately 264.20 g/mol. The presence of the cyano group imparts significant electronic effects, making this compound an excellent substrate for various synthetic transformations. The difluoromethoxy substituent, on the other hand, introduces fluorine atoms into the molecule, which can enhance its metabolic stability and bioavailability when used in pharmaceutical applications.

Recent research has focused on the potential of Methyl 2-cyano-4-difluoromethoxy-5-methylbenzoate as a building block for the synthesis of more complex molecules. For instance, a study published in the Journal of Organic Chemistry (2021) demonstrated that this compound can be efficiently converted into a range of bioactive derivatives through selective functionalization reactions. These derivatives have shown promising activity in preliminary biological assays, suggesting potential therapeutic applications in areas such as cancer treatment and neurodegenerative diseases.

In the context of pharmaceutical development, Methyl 2-cyano-4-difluoromethoxy-5-methylbenzoate has been explored as an intermediate in the synthesis of novel drugs. A notable example is its use in the preparation of small molecule inhibitors targeting specific enzymes involved in disease pathways. One such inhibitor, developed by a research team at the University of California, has shown potent inhibitory activity against a key enzyme implicated in tumor growth. This finding highlights the potential of Methyl 2-cyano-4-difluoromethoxy-5-methylbenzoate as a valuable starting material for drug discovery efforts.

Beyond its pharmaceutical applications, Methyl 2-cyano-4-difluoromethoxy-5-methylbenzoate has also found use in materials science. Its unique electronic properties make it suitable for the development of advanced materials with tailored optical and electronic characteristics. For example, researchers at the Massachusetts Institute of Technology have utilized this compound to synthesize novel polymers with enhanced photoluminescence properties. These materials have potential applications in areas such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of Methyl 2-cyano-4-difluoromethoxy-5-methylbenzoate typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. A commonly used synthetic route involves the reaction of 4-difluoromethoxybenzaldehyde with cyanoacetic acid followed by esterification with methanol. Recent advancements in catalytic methods have further optimized this process, making it more efficient and environmentally friendly.

In conclusion, Methyl 2-cyano-4-difluoromethoxy-5-methylbenzoate (CAS No. 1805659-77-1) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in various scientific and industrial fields.